Cas no 1119247-34-5 (2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1119247-34-5
• MF: C₂₁H₂₂ClN₃O₂
• MW: 383.871284008026
• CID: 6204599
• PubChem ID: 38382637
• Update Time: 2025-06-27

2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS034139773
• 2-[1-(2-chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• EN300-26610333
• 1119247-34-5
• 2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C21H22ClN3O2/c22-19-18(6-3-10-23-19)21(27)24-11-8-16(9-12-24)20(26)25-13-7-15-4-1-2-5-17(15)14-25/h1-6,10,16H,7-9,11-14H2
• InChI Key： QBFUSZWUYVBKGZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCC(C(N2CC3C=CC=CC=3CC2)=O)CC1)=O

Computed Properties

• Exact Mass: 383.1400546g/mol
• Monoisotopic Mass: 383.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.5Ų

Additional information on 2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to Compound with CAS No. 1119247-34-5 and Product Name: 2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline

Compound with the CAS number 1119247-34-5 and the product name 2-[1-(2-Chloropyridine-3-carbonyl)piperidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential in modulating various biological pathways. The intricate structure of this molecule, featuring a tetrahydroisoquinoline core appended with a piperidine moiety and a chloropyridine-3-carbonyl group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The tetrahydroisoquinoline scaffold is well-documented for its role in drug discovery, particularly in the development of medications targeting neurological disorders. Its structural framework allows for diverse pharmacological activities, including modulation of neurotransmitter receptors and enzyme inhibition. The presence of the piperidine ring further enhances the compound's potential by introducing additional binding pockets that can interact with biological targets. This combination of structural elements makes the compound an intriguing subject for research in medicinal chemistry.

The chloropyridine-3-carbonyl group is another critical feature of this molecule. This moiety is known to participate in various biochemical interactions, often serving as a key pharmacophore in drug design. The chlorine atom's electronegativity can influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity. Such structural features are often exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs) relevant to various diseases. The compound under discussion exhibits structural characteristics that suggest its potential as a PPI modulator. Specifically, the combination of the tetrahydroisoquinoline, piperidine, and chloropyridine-3-carbonyl groups may enable it to interact with specific protein targets involved in disease pathways. This capability is particularly valuable in addressing complex diseases where traditional small-molecule drugs have faced challenges.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced specificity and efficacy. The structural features of this compound have been analyzed using molecular docking simulations, which predict its binding affinity to various biological targets. These simulations suggest that the compound may interact with proteins involved in signal transduction pathways, making it a potential therapeutic agent for conditions such as cancer and neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloropyridine-3-carbonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability. These improvements are crucial for translating laboratory discoveries into viable therapeutic options.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its ability to modulate target proteins relevant to disease pathways. Additionally, preliminary in vivo studies indicate that the compound exhibits favorable pharmacokinetic properties, including appropriate absorption, distribution, metabolism, and excretion (ADME) profiles. These findings support further development efforts aimed at exploring its therapeutic potential.

The field of drug discovery is continually evolving, with new methodologies and technologies emerging at a rapid pace. The development of this compound exemplifies how integrating structural biology insights with computational modeling can lead to innovative therapeutics. As research progresses, additional derivatives may be synthesized to optimize efficacy and minimize potential side effects. Such iterative approaches are essential for advancing medicinal chemistry towards more effective treatments.

Collaborative efforts between academic institutions and pharmaceutical companies are increasingly vital for translating basic research into clinical applications. The study of compounds like this one benefits from interdisciplinary collaboration involving chemists, biologists, and clinicians who bring diverse expertise to bear on complex problems. Such partnerships accelerate the drug development pipeline by leveraging collective knowledge and resources.

Looking ahead, continued investigation into the mechanisms by which this compound interacts with biological targets will be crucial for understanding its therapeutic potential fully. Advances in techniques such as cryo-electron microscopy (cryo-EM) provide unprecedented insights into molecular structures at atomic resolution, which can inform rational drug design strategies further down the line. These tools enable researchers to visualize how small molecules bind to their targets with high precision.

The broader implications of discoveries like this extend beyond individual diseases; they contribute to our fundamental understanding of biological processes relevant across multiple disorders. By elucidating how compounds interact with key cellular machinery through structures like this one,[tetrahydroisoquinoline],[piperidine],[chloropyridine-3-carbonyl] components play pivotal roles, researchers gain insights applicable across various therapeutic areas—ultimately fostering progress toward more effective interventions.